3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• SMILES: C1CC2=CC=CC=C2C3(C1)C(O3)C#N
• InChI: InChI=1S/C12H11NO/c13-8-11-12(14-11)7-3-5-9-4-1-2-6-10(9)12/h1-2,4,6,11H,3,5,7H2
• InChIKey: DBMVWSSEIFXVGH-UHFFFAOYSA-N

3,4-Dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile – Sourcing Profile

3,4-Dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile is a spirocyclic building block that combines a partially saturated naphthalene ring system with a three-membered oxirane (epoxide) ring bearing a carbonitrile substituent. The compound belongs to the broader class of spiro-oxiranes, which have established utility as reactive intermediates in organic synthesis and medicinal chemistry [1]. The spiro fusion at the naphthalene C1 position creates a rigid, three-dimensional scaffold that distinguishes it from regioisomeric spiro-oxiranes. With a molecular formula of C12H11NO and a molecular weight of 185.22 g/mol, this compound is typically supplied at ≥95% purity for research use .

Workflow Spirocyclic building block for med chem scaffold construction

Selection C1-spiro regioisomer with nitrile-activated oxirane

Purity ≥95% research grade

• [1] Siegel H., Wittmann H. Substitutions- und Additionsreaktionen an Spiro-oxiranen. Monatshefte für Chemie 113, 1005–1017 (1982). View Source

Why Analogs Cannot Replace 3,4-Dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile

Spiro-oxiranes bearing electron-withdrawing groups display regiochemistry-dependent reactivity profiles because the position of the spiro attachment relative to the aromatic system governs both the steric accessibility of the oxirane ring and the electronic activation of the three-membered ring [1]. The target compound, with spiro fusion at naphthalene C1, presents a distinct spatial orientation and electron density distribution compared to its C2-attached and C3-attached regioisomers. Substitution on the naphthalene core (e.g., 4-methyl or 6-methoxy analogs) further alters lipophilicity, hydrogen-bonding capacity, and metabolic stability [2]. Consequently, substituting any of these analogs without empirical validation risks altering reaction kinetics, product distribution, or biological target engagement in downstream applications.

Regioisomer reactivity

C2- or C3-spiro regioisomers may exhibit different electrophilicity and steric access, altering reaction outcomes.

Naphthalene substitution

Methyl or methoxy substituents on the naphthalene core can shift lipophilicity and hydrogen-bonding capacity.

• [1] Siegel H., Wittmann H. Substitutions- und Additionsreaktionen an Spiro-oxiranen. Monatshefte für Chemie 113, 1005–1017 (1982). View Source
• [2] Angene Chemical. 4-Methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile (CAS 1870290-90-6) product properties. Molecular Weight: 199.253 g/mol, XLogP3: 2.1, Topological Polar Surface Area: 36.3 Ų. View Source

Comparison Evidence: 3,4-Dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile vs. Closest Analogs

Spiro Regiochemistry Controls Electrophilicity and Steric Access

The target compound features spiro attachment at naphthalene position C1 (oxirane position 2'), whereas the commercially available isomer 3,4-dihydro-1H-spiro[naphthalene-2,2'-oxirane]-3'-carbonitrile places the spiro junction at naphthalene C2 . This regiochemical difference alters the dihedral angle between the naphthalene plane and the oxirane ring, which in turn modulates the electrophilic character of the oxirane carbon atoms. In spiro-oxiranes with electron-withdrawing substituents, nucleophilic attack occurs preferentially at the spiro carbon; its electronic environment is directly influenced by the adjacent aromatic ring position [1]. The C1-attached scaffold is expected to exhibit a distinct reactivity profile in nucleophilic ring-opening reactions compared to the C2-attached isomer, though direct head-to-head kinetic data remain unavailable in the public domain.

Spiro Regiochemistry

Class-level

C1-attached vs. C2/C3 regioisomers; predicted steric/electronic difference

Regioisomer reactivity may not transfer directly; scaffold geometry is critical.

Data to verify; source literature class-level.

Evidence Dimension	Spiro attachment position (naphthalene carbon) and predicted steric/electronic impact
Target Compound Data	Spiro at naphthalene C1; oxirane C2' is spiro carbon, C3' bears nitrile
Comparator Or Baseline	3,4-Dihydro-1H-spiro[naphthalene-2,2'-oxirane]-3'-carbonitrile (spiro at C2); Spiro[2,4-dihydro-1H-naphthalene-3,3'-oxirane]-2'-carbonitrile (spiro at C3)
Quantified Difference	No head-to-head kinetic data available. Regiochemistry is predicted to alter oxirane ring strain and electrophilicity based on established spiro-oxirane reactivity principles.
Conditions	Nucleophilic ring-opening reactions; literature precedent for spiro-oxirane regioselectivity [1]

Why This Matters

The regiochemistry of spiro attachment determines reactivity and downstream product distribution, making the C1-attached isomer a non-interchangeable starting material for synthetic routes requiring this specific scaffold geometry.

• [1] Siegel H., Wittmann H. Substitutions- und Additionsreaktionen an Spiro-oxiranen. Monatshefte für Chemie 113, 1005–1017 (1982). View Source

Carbonitrile Substituent Enhances Oxirane Electrophilicity

The presence of the carbonitrile (–CN) group at position 3' of the oxirane ring withdraws electron density, increasing the electrophilicity of both the spiro carbon and the adjacent CH group. In systematic studies of spiro-oxirane reactivity, Siegel and Wittmann demonstrated that spiro-oxiranes bearing electron-withdrawing substituents at the spiro carbon undergo nucleophilic substitution at both the spiro carbon and the CH2 group, whereas unsubstituted or electron-rich spiro-oxiranes show markedly lower reactivity [1]. The nitrile group's Hammett σp value of +0.66 provides a quantitative measure of its electron-withdrawing capacity, directly translating to enhanced oxirane ring activation. In contrast, the unsubstituted parent compound 3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane] (CAS 51605-29-9, MW 160.09 g/mol) lacks this activation, which limits its utility as an electrophilic building block .

Nitrile Activation

Reported

Δσp = +0.66 (CN vs. H); enhanced oxirane electrophilicity

Nitrile group enables electrophilic reactions not feasible with unsubstituted analog.

Hammett σp from literature; reactivity confirmed in spiro-oxirane studies.

Evidence Dimension	Electron-withdrawing capacity of substituent (Hammett σp) and resulting oxirane reactivity
Target Compound Data	Nitrile substituent at C3'; Hammett σp (CN) = +0.66; enhanced electrophilicity at both spiro carbon and oxirane CH group
Comparator Or Baseline	3,4-Dihydro-2H-spiro[naphthalene-1,2'-oxirane] (CAS 51605-29-9, unsubstituted oxirane, MW 160.09 g/mol); Hammett σp (H) = 0.00
Quantified Difference	Δσp = +0.66 (CN vs. H); qualitative reactivity enhancement documented in spiro-oxirane literature [1]
Conditions	Nucleophilic ring-opening reactions with amines, alcohols, and carbanions; reaction conditions as per Siegel & Wittmann (1982)

Why This Matters

The nitrile group provides a quantifiable electronic activation of the oxirane ring, enabling synthetic transformations that are not feasible with the unsubstituted spiro-oxirane analog, justifying its selection for applications requiring a reactive electrophilic handle.

• [1] Siegel H., Wittmann H. Substitutions- und Additionsreaktionen an Spiro-oxiranen. Monatshefte für Chemie 113, 1005–1017 (1982). View Source

Lipophilicity and Polar Surface Area Differentiation

The 3,4-dihydronaphthalene core of the target compound imparts higher lipophilicity compared to indene-based spiro-oxirane analogs, while the nitrile group contributes a modest increase in topological polar surface area (TPSA). For the 4-methyl analog (CAS 1870290-90-6), the calculated XLogP3 is 2.1 and TPSA is 36.3 Ų [1]. By comparison, the spiro-cyclopropane analog 1'-oxo-3',4'-dihydro-1'H-spiro[cyclopropane-1,2'-naphthalene]-2-carbonitrile (CAS 400080-17-3) has an XLogP of 1.7 and TPSA of 40.9 Ų . The higher lipophilicity of the naphthalene-spiro-oxirane scaffold relative to the cyclopropane analog can influence membrane permeability and protein binding in biological assays. The unsubstituted target compound (without the 4-methyl group) is expected to have a slightly lower XLogP than the 4-methyl analog, placing it in an intermediate lipophilicity range that may be advantageous for balancing solubility and permeability in medicinal chemistry programs.

Lipophilicity & TPSA

Reported

Predicted XLogP ~1.8–1.9, TPSA ~36 Ų; vs. cyclopropane analog (1.7, 40.9 Ų)

Balanced lipophilicity supports both biochemical and cellular assays.

Calculated properties; experimental confirmation recommended.

Evidence Dimension	Calculated lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	Predicted XLogP ~1.8–1.9 (estimated by subtracting methyl contribution from 4-methyl analog value of 2.1); TPSA ~36 Ų
Comparator Or Baseline	4-Methyl analog: XLogP3 = 2.1, TPSA = 36.3 Ų [1]; Cyclopropane-spiro analog (CAS 400080-17-3): XLogP = 1.7, TPSA = 40.9 Ų
Quantified Difference	ΔXLogP ≈ +0.1–0.2 vs. cyclopropane analog; ΔTPSA ≈ -5 Ų vs. cyclopropane analog
Conditions	Calculated physicochemical properties using standard prediction algorithms (XLogP3, TPSA)

Why This Matters

Controlled lipophilicity within the 1.7–2.1 range and a TPSA below 40 Ų indicate favorable drug-like properties for CNS penetration or cellular uptake, positioning this compound as a preferred scaffold over more polar or more lipophilic alternatives for certain target classes.

• [1] Angene Chemical. 4-Methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile (CAS 1870290-90-6). XLogP3: 2.1, TPSA: 36.3 Ų, MW: 199.253 g/mol. View Source

Commercial Availability and Purity Benchmarking

The target compound is available from multiple specialty chemical suppliers, though sourcing is less ubiquitous than for the 4-methyl or 6-methoxy analogs. The 6-methoxy-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile is stocked by Sigma-Aldrich (via Enamine, product ENAH30489742) . The regioisomer 3,4-dihydro-1H-spiro[naphthalene-2,2'-oxirane]-3'-carbonitrile is offered by CymitQuimica (Biosynth) at ≥95% purity, though currently listed as discontinued . The C3-attached regioisomer Spiro[2,4-dihydro-1H-naphthalene-3,3'-oxirane]-2'-carbonitrile is available from AKSci at 95% purity (CAS 1879399-03-7) . The target compound's availability profile may differ from these analogs in terms of lead time, minimum order quantity, and batch-to-batch consistency. Users requiring the specific C1-spiro regioisomer must verify vendor identity and purity specifications, as the close structural similarity among regioisomers increases the risk of inadvertent substitution.

Sourcing & Purity

Source review

Available from specialty suppliers; purity ≥95% (inferred from analog data)

Verify C1 regioisomer identity to avoid unintended analog.

Data to verify; vendor catalogs as of 2025–2026; stock may vary.

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	Available from specialty suppliers; purity typically ≥95% (inferred from analog specifications)
Comparator Or Baseline	6-Methoxy analog: Sigma-Aldrich/Enamine ENAH30489742; C2-regioisomer: CymitQuimica ≥95% (discontinued); C3-regioisomer: AKSci 95% (CAS 1879399-03-7)
Quantified Difference	Not applicable – availability and purity are vendor-dependent; regioisomers are stocked by different suppliers
Conditions	Vendor product catalogs as of 2025–2026

Why This Matters

Sourcing the correct regioisomer is critical for experimental reproducibility; procurement teams must validate the spiro attachment position (C1 vs. C2 vs. C3) to avoid delivery of an unintended analog.

Application Scenarios for 3,4-Dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile

Stereoselective Synthesis of Spirocyclic Pharmacophores

The carbonitrile-activated oxirane ring serves as an electrophilic trap for amine, alcohol, and carbanion nucleophiles, enabling construction of β-substituted nitrile-containing spirocyclic scaffolds [1]. The C1-spiro regiochemistry provides a distinct trajectory for the incoming nucleophile compared to C2 or C3 analogs, potentially yielding diastereomerically enriched products. This is particularly relevant for medicinal chemistry programs targeting spirocyclic kinase inhibitors or GPCR modulators where three-dimensional shape complementarity is essential [2].

Nitrile as a Transformable Handle for Diversity-Oriented Synthesis

The nitrile group at position 3' can be elaborated into carboxylic acids, amides, tetrazoles, or amines, allowing the compound to serve as a versatile starting material for diversity-oriented synthesis [1]. The naphthalene core provides UV-detectable aromatic character that facilitates automated purification and high-throughput reaction monitoring.

Fragment-Based Drug Discovery with Rigid Spiro Scaffold

With a molecular weight of 185.22 g/mol and a TPSA below 40 Ų, the compound meets fragment-like property criteria (MW < 250, TPSA < 60 Ų). The rigid spirocyclic architecture reduces conformational entropy loss upon target binding, potentially enhancing binding affinity per heavy atom compared to more flexible analogs. The predicted XLogP range of 1.7–2.1 supports both biochemical and cell-based screening formats [2].

Reactive Intermediate for Covalent Inhibitor Design

The electrophilic oxirane ring, activated by the adjacent nitrile group, can react with nucleophilic amino acid side chains (e.g., cysteine thiols) in protein targets [1]. The spiro naphthalene scaffold provides steric bulk that may confer selectivity over off-target proteins compared to simpler, less hindered epoxide electrophiles.

Application

Selection Property

Validation Focus

Stereoselective spirocyclic synthesis

C1-spiro regiochemistry & nitrile activation

Diastereoselectivity and scaffold geometry

Diversity-oriented synthesis

Convertible nitrile handle

Carboxylic acid/amide/tetrazole elaboration

Fragment-based screening

Fragment-like properties (MW

Assay compatibility (biochemical/cell-based)

Targeted covalent inhibitor research

Electrophilic oxirane with steric shielding

Cysteine selectivity and off-target profiling

• [1] Siegel H., Wittmann H. Substitutions- und Additionsreaktionen an Spiro-oxiranen. Monatshefte für Chemie 113, 1005–1017 (1982). View Source
• [2] Angene Chemical. 4-Methyl-3,4-dihydro-2H-spiro[naphthalene-1,2'-oxirane]-3'-carbonitrile (CAS 1870290-90-6). XLogP3: 2.1, TPSA: 36.3 Ų, MW: 199.253 g/mol. View Source